Cas no 2680674-47-7 (4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid)

4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid is a synthetic intermediate of interest in medicinal chemistry, particularly for the development of quinoline-based compounds. Its structure incorporates a 7-chloroquinoline moiety, known for its pharmacological relevance, along with a benzyloxycarbonyl (Cbz) protecting group and a butanoic acid linker, enhancing versatility in further derivatization. The Cbz group facilitates selective deprotection under mild conditions, while the carboxylic acid functionality allows for conjugation or further functionalization. This compound is valuable in the synthesis of bioactive molecules, including potential antimicrobial or antimalarial agents, owing to the inherent properties of the quinoline scaffold. Its well-defined structure ensures reproducibility in research applications.
4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid structure
2680674-47-7 structure
Product Name:4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid
CAS No:2680674-47-7
MF:C21H19ClN2O4
MW:398.839564561844
CID:6242010
PubChem ID:165922995
Update Time:2025-05-21

4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28303147
    • 4-{[(benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid
    • 2680674-47-7
    • 4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid
    • Inchi: 1S/C21H19ClN2O4/c22-16-8-9-17-18(13-16)23-11-10-19(17)24(12-4-7-20(25)26)21(27)28-14-15-5-2-1-3-6-15/h1-3,5-6,8-11,13H,4,7,12,14H2,(H,25,26)
    • InChI Key: AHZKCTRXPSNQSH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=NC=CC=2N(C(=O)OCC1C=CC=CC=1)CCCC(=O)O

Computed Properties

  • Exact Mass: 398.1033348g/mol
  • Monoisotopic Mass: 398.1033348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 79.7Ų

4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28303147-0.05g
4-{[(benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid
2680674-47-7 95.0%
0.05g
$563.0 2025-03-19
Enamine
EN300-28303147-0.1g
4-{[(benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid
2680674-47-7 95.0%
0.1g
$591.0 2025-03-19
Enamine
EN300-28303147-0.25g
4-{[(benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid
2680674-47-7 95.0%
0.25g
$617.0 2025-03-19
Enamine
EN300-28303147-0.5g
4-{[(benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid
2680674-47-7 95.0%
0.5g
$645.0 2025-03-19
Enamine
EN300-28303147-1.0g
4-{[(benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid
2680674-47-7 95.0%
1.0g
$671.0 2025-03-19
Enamine
EN300-28303147-2.5g
4-{[(benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid
2680674-47-7 95.0%
2.5g
$1315.0 2025-03-19
Enamine
EN300-28303147-5.0g
4-{[(benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid
2680674-47-7 95.0%
5.0g
$1945.0 2025-03-19
Enamine
EN300-28303147-10.0g
4-{[(benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid
2680674-47-7 95.0%
10.0g
$2884.0 2025-03-19

4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid Related Literature

Additional information on 4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid

4-{[(Benzyloxycarbonyl)(7-chloroquinolin-4-yl)amino]butanoic acid (CAS No. 2680674-47-7): A Comprehensive Overview

4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid, identified by its CAS number 2680674-47-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in drug discovery and development.

The molecular structure of 4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid incorporates several key functional groups that contribute to its unique properties. The presence of a benzyloxy carbonyl moiety suggests potential roles in peptide synthesis and protease inhibition, while the 7-chloroquinolin-4-yl group introduces a quinoline scaffold, which is well-documented for its antimicrobial and anticancer properties. The butanoic acid moiety further enhances the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the quinoline core exhibit significant potential in targeting various diseases, including cancer, infectious diseases, and inflammatory conditions. The specific modification of the 7-chloroquinolin-4-yl group in 4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid may confer additional therapeutic benefits by enhancing binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel anticancer agents. Quinoline derivatives have been extensively studied for their ability to inhibit topoisomerases and other enzymes involved in cancer cell proliferation. The benzyloxy carbonyl group in the molecule can serve as a protective group in peptide chemistry, allowing for selective modifications and subsequent liberation under specific conditions. This feature makes 4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid a versatile tool in synthetic chemistry and drug design.

Furthermore, the structural features of this compound suggest potential applications in treating neurological disorders. Quinoline-based molecules have been reported to cross the blood-brain barrier, making them suitable for central nervous system (CNS) drug development. The combination of the benzyloxy carbonyl and 7-chloroquinolin-4-yl groups may enhance pharmacokinetic properties, improving brain penetration and therapeutic efficacy.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been performed using 4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid to identify its binding interactions with various biological targets. These studies have revealed promising binding affinities with enzymes such as kinases and proteases, which are critical in many disease pathways. The results suggest that this compound could be a valuable lead for further optimization into a therapeutic agent.

The synthesis of 4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzyloxy carbonyl group is typically achieved through acylation reactions, while the attachment of the 7-chloroquinolin-4-yl moiety often involves nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

In conclusion, 4-{[(Benzyloxy)carbonyl](7-chloroquinolin-4-yl)amino}butanoic acid (CAS No. 2680674-47-7) represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the next generation of therapeutics.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk